Cas no 14080-32-1 (5-Nitropyrimidine)
5-Nitropyrimidine Properties
Names and Identifiers
-
- 5-Nitropyrimidine
- Pyrimidine, 5-nitro-
- Pyrimidine, 5-nitro-(8CI,9CI)
- 5-Nitro-pyrimidin
- 5-nitro-pyrimidine
- Pyrimidine,5-nitro
- Pyrimidine, 5-nitro- (8CI,9CI)
- AKOS006237123
- SCHEMBL57466
- DTXSID50452878
- 14080-32-1
- SB55689
- EN300-88336
- CS-0078935
- A885792
- FT-0660915
- +Expand
-
- MFCD09909680
- NOYDQGFVFOQSAJ-UHFFFAOYSA-N
- InChI=1S/C4H3N3O2/c8-7(9)4-1-5-3-6-2-4/h1-3H
- C1=C(C=NC=N1)[N+](=O)[O-]
Computed Properties
- 125.02300
- 0
- 2
- 1
- 125.022526347g/mol
- 9
- 105
- 0
- 0
- 0
- 0
- 0
- 1
- 0
- nothing
- 0
- 71.6Ų
Experimental Properties
- 0.90800
- 71.60000
- 1.575
- 252 ºC
- 56-58 ºC
- 107 ºC
- 1.425
5-Nitropyrimidine Security Information
5-Nitropyrimidine Customs Data
- 2933599090
-
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Nitropyrimidine Price
5-Nitropyrimidine Related Literature
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Sebastián Gallardo-Fuentes,Ricardo A. Tapia,Renato Contreras,Paola R. Campodónico RSC Adv. 2014 4 30638
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2. Pyrimidines. Part XVII. Nitration of 5-acetamido-2-phenylpyrimidine and the synthesis of some 5-nitropyrimidinesM. P. L. Caton,J. F. W. McOmie J. Chem. Soc. C 1968 836
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3. Heterocyclic studies. Part XVI. Imidazo- and di-imidazo-pyrimidinesJim Clark,T. Ramsden J. Chem. Soc. C 1971 675
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Abhishek Kumar Yadav,Vikas D. Ghule,Srinivas Dharavath J. Mater. Chem. A 2022 10 12702
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5. Heterocyclic studies. Part XVII. Some 2,3-dihydroimidazo-[1,2-a]- and [1,2-c]-pyrimidinesJim Clark,T. Ramsden J. Chem. Soc. C 1971 679
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6. Heterocyclic studies. Part XXXI. New routes to reduced imidazole, pyrimidine, and pyridopyrimidine derivativesJim Clark,Michael Curphey,Ian W. Southon J. Chem. Soc. Perkin Trans. 1 1974 1611
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7. Simple pyrimidines. Part XI. 5-NitropyrimidineM. E. C. Biffin,D. J. Brown,T. C. Lee J. Chem. Soc. C 1967 573
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D. J. Brown,T. Sugimoto J. Chem. Soc. C 1970 2661
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9. Pyrimidine reactions. Part XVIII. The conversion of 4-methoxy-5-nitropyrimidine into 3-amino-4-nitropyrazole by hydrazineM. E. C. Biffin,D. J. Brown,Q. N. Porter J. Chem. Soc. C 1968 2159
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Jim Clark,W. Pendergast J. Chem. Soc. C 1969 2780
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